Cas no 1361887-27-5 (Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate
• CAS No: 1361887-27-5
• MF: C₁₀H₉F₅N₂O₂
• MW: 284.182679891586
• CID: 4932672
• Update Time: 2025-11-01

Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C10H9F5N2O2/c1-19-9(18)7-5(10(13,14)15)2-4(8(11)12)6(3-16)17-7/h2,8H,3,16H2,1H3
• InChI Key： CRZVERIVAVQMFU-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=C(C(=O)OC)N=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate

Methyl 2-(Aminomethyl)-3-(Difluoromethyl)-5-(Trifluoromethyl)pyridine-6-carboxylate (CAS No. 1361887-27-5): An Overview

Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1361887-27-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents. The presence of multiple functional groups, including an aminomethyl group, a difluoromethyl group, and a trifluoromethyl group, endows this molecule with a range of chemical and biological properties that make it an attractive target for further investigation.

The synthesis of Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate typically involves multi-step reactions, each carefully optimized to ensure high yields and purity. Recent advancements in synthetic methodologies have facilitated the efficient production of this compound, making it more accessible for research purposes. One notable approach involves the use of transition-metal-catalyzed reactions, which have proven to be highly effective in constructing the complex structure of this molecule. These methods not only improve the overall yield but also reduce the environmental impact by minimizing waste and by-products.

In terms of its chemical properties, Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate exhibits excellent stability under various conditions. The presence of fluorine atoms in the molecule contributes to its enhanced lipophilicity and metabolic stability, which are crucial factors in drug design. These properties make it a valuable starting material for the synthesis of more complex molecules with potential therapeutic applications.

The biological activity of Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate has been extensively studied in recent years. Research has shown that this compound possesses potent inhibitory effects on specific enzymes and receptors, making it a promising lead compound for drug discovery. For instance, studies have demonstrated its ability to modulate the activity of certain kinases, which are key targets in the treatment of various diseases, including cancer and inflammatory disorders. Additionally, its interaction with G protein-coupled receptors (GPCRs) has been explored, highlighting its potential as a ligand for these important signaling proteins.

In the context of pharmaceutical development, Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate has shown promising results in preclinical studies. Its ability to cross the blood-brain barrier (BBB) makes it particularly interesting for the treatment of central nervous system (CNS) disorders. Preclinical trials have indicated that this compound can effectively penetrate the BBB and exert its therapeutic effects without significant toxicity. These findings have paved the way for further clinical investigations to evaluate its safety and efficacy in human subjects.

The structural versatility of Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-carboxylate also allows for the exploration of various derivatives through chemical modifications. By altering specific functional groups or introducing additional substituents, researchers can fine-tune the pharmacological profile of this molecule to optimize its therapeutic potential. This approach has led to the development of several analogs with enhanced potency and selectivity, some of which are currently undergoing advanced stages of preclinical testing.

In conclusion, Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-(trifluorometh yl)pyridine-6-carboxylate (CAS No. 1361887-27-5) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable tool for developing novel therapeutic agents. Ongoing research continues to uncover new applications and derivatives of this compound, further solidifying its importance in the field.